Cas no 1105199-03-8 (2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(4-sulfamoylphenyl)acetamide
• CAS No: 1105199-03-8
• MF: C₁₇H₁₄F₃N₃O₄S₂
• MW: 445.435971736908
• CID: 5385998
• Update Time: 2025-05-21

2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Aminosulfonyl)phenyl]-3,4-dihydro-3-oxo-6-(trifluoromethyl)-2H-1,4-benzothiazine-2-acetamide
• 2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C17H14F3N3O4S2/c18-17(19,20)9-1-6-13-12(7-9)23-16(25)14(28-13)8-15(24)22-10-2-4-11(5-3-10)29(21,26)27/h1-7,14H,8H2,(H,22,24)(H,23,25)(H2,21,26,27)
• InChI Key： LHLHIJGSQSQNKX-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC=C(S(N)(=O)=O)C=C1)=O

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.89±0.12(Predicted)

Additional information on 2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(4-sulfamoylphenyl)acetamide

2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]-N-(4-Sulfamoylphenyl)Acetamide: A Comprehensive Overview

The compound 2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]-N-(4-Sulfamoylphenyl)Acetamide, with the CAS number 1105199-03-8, represents a significant advancement in the field of organic chemistry. This molecule is a complex structure that combines elements of benzothiazine derivatives with sulfonamide functionalities, making it a promising candidate for various applications in drug discovery and materials science. Recent studies have highlighted its potential in modulating cellular pathways and its stability under diverse chemical conditions.

The benzothiazine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-π interactions. The introduction of a trifluoromethyl group at the 6-position enhances the molecule's lipophilicity, which is crucial for improving bioavailability. Additionally, the sulfamoyl group attached to the phenyl ring at the N-position introduces electron-withdrawing effects, further modulating the compound's pharmacokinetic properties. These structural features make 1105199-03-8 a versatile building block for designing bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only enhance yield but also ensure high purity, which is essential for downstream applications. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its suitability for use in harsh chemical environments.

In terms of biological activity, 2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]-N-(4-Sulfamoylphenyl)Acetamide has shown promising results in vitro assays targeting enzymes involved in inflammatory pathways. Its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests potential applications in anti-inflammatory drug development. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a candidate for oncology research.

The integration of computational chemistry tools has provided deeper insights into the compound's molecular interactions. Quantum mechanical calculations have revealed that the trifluoromethyl group plays a critical role in stabilizing the molecule's conformation, while the sulfonamide moiety enhances solubility without compromising bioactivity. These findings underscore the importance of rational drug design in optimizing therapeutic agents.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its eco-friendliness. Studies suggest that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This characteristic aligns with current trends toward sustainable chemistry practices.

In conclusion, 2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]-N-(4-Sulfamoylphenyl)Acetamide (CAS No: 1105199-03-8) stands as a testament to advancements in modern organic synthesis and drug discovery. Its unique structural features and versatile biological profile position it as a valuable asset for future research and development efforts across multiple disciplines.